2-(4-(4-(2-ethylphenyl)piperazine-1-carbonyl)phenyl)hexahydro-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-[4-[4-(2-ethylphenyl)piperazine-1-carbonyl]phenyl]-3a,4,5,6,7,7a-hexahydroisoindole-1,3-dione
• InChI: InChI=1S/C27H31N3O3/c1-2-19-7-3-6-10-24(19)28-15-17-29(18-16-28)25(31)20-11-13-21(14-12-20)30-26(32)22-8-4-5-9-23(22)27(30)33/h3,6-7,10-14,22-23H,2,4-5,8-9,15-18H2,1H3
• InChI Key: HNTCOBGIIHRDLH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1N2CCN(CC2)C(=O)C3=CC=C(C=C3)N4C(=O)C5CCCCC5C4=O
• Molecular Formula: C27H31N3O3
• Molecular Weight: 445.6 g/mol
• CAS No.: 886129-34-6

Description

2-(4-(4-(2-ethylphenyl)piperazine-1-carbonyl)phenyl)hexahydro-1H-isoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C27H31N3O3 and its molecular weight is 445.563. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The Dieckmann cyclization route is a significant method for synthesizing piperazine-2,5-diones, highlighting the versatility of piperazine derivatives in organic chemistry. This method involves cyclization of substructures to form piperazine diones, emphasizing the importance of piperazine frameworks in drug design and synthesis (Aboussafy & Clive, 2012).
• Organic crystal engineering studies have shown that piperazine derivatives can form polymorphic crystalline forms, with different hydrogen-bonding networks, which are crucial for understanding the solid-state properties of pharmaceutical compounds (Weatherhead-Kloster et al., 2005).

Biological Activities

• Bioactive metabolites from marine actinobacterium Streptomyces sp. include piperazine-2,5-dione derivatives, indicating the potential for discovering new pharmaceuticals from natural sources (Sobolevskaya et al., 2007).
• Antimicrobial activities have been observed in novel triazole derivatives that include piperazine units, demonstrating the broad spectrum of biological activities associated with piperazine structures (Bektaş et al., 2010).

Photophysical Properties

• Piperazine substituted naphthalimides exhibit luminescent properties and photo-induced electron transfer, which could be exploited in the development of fluorescent probes and optical materials (Gan et al., 2003).

Crystal Structure Analysis

• The crystal structures of arylpiperazine compounds have been elucidated, showing diverse conformational and supramolecular arrangements. This information is valuable for the design of compounds with desired physical and chemical properties (Zhou et al., 2016).